Cas no 2228712-95-4 (tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228712-95-4
• MF: C₁₆H₂₂ClNO₄
• MW: 327.80318403244
• CID: 5947110
• PubChem ID: 165777230
• Update Time: 2025-06-08

tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1872126
• 2228712-95-4
• tert-butyl N-[2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H22ClNO4/c1-15(2,3)22-14(20)18(5)16(4,10-19)11-8-7-9-12(17)13(11)21-6/h7-10H,1-6H3
• InChI Key： FUNGVYSRJUUZJR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.1237359g/mol
• Monoisotopic Mass: 327.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228712-95-4 and Product Name: tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

The compound with the CAS number 2228712-95-4 and the product name tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a tert-butyl moiety, a 3-chloro-2-methoxyphenyl aromatic ring system, and a 1-oxopropan-2-yl side chain, contributes to its unique chemical properties and reactivity.

Recent research in the field of synthetic organic chemistry has highlighted the importance of such multifunctional compounds in designing novel pharmacophores. The 3-chloro-2-methoxyphenyl group, in particular, is known for its role in enhancing binding affinity and selectivity in drug-target interactions. This feature makes the compound a promising candidate for further exploration in the development of targeted therapies. Additionally, the N-methylcarbamate moiety introduces a polar functional group that can improve solubility and bioavailability, critical factors in pharmaceutical formulations.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been influenced by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to predict and optimize the biological activity of molecules with greater precision. The tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate structure has been subjected to various computational studies to elucidate its interaction mechanisms with biological targets. Such studies are crucial for understanding how small molecules modulate biological pathways and for designing drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The aromatic ring system, particularly the 3-chloro-2-methoxyphenyl moiety, has been shown to exhibit inhibitory activity against several viral proteases and kinases. This property is particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral drugs is essential. Furthermore, preliminary studies suggest that the compound may interfere with key enzymes involved in cancer cell proliferation, making it a candidate for further investigation as an anticancer therapeutic.

The N-methylcarbamate group in the molecule also plays a critical role in its pharmacological profile. This functional group is known to enhance binding interactions by forming hydrogen bonds with polar residues in protein targets. Such interactions are crucial for achieving high affinity and selectivity, which are essential for effective drug action. Additionally, the presence of multiple hydrogen bond donors and acceptors in the compound's structure suggests that it may exhibit favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME).

From a synthetic chemistry perspective, the preparation of tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate involves a series of well-designed reactions that showcase modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the aromatic ring system, while protecting group strategies have been employed to ensure regioselective functionalization. These synthetic approaches highlight the importance of innovative techniques in accessing complex molecular architectures.

The compound's potential as a lead molecule has also been supported by recent advances in drug discovery technologies. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structural integrity and purity. These analytical techniques provide critical data for understanding how the compound behaves under various conditions and how it interacts with biological targets.

In conclusion, tert-butyl N-2-(3-chloro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant contribution to the field of chemical pharmaceuticals. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As computational methods continue to evolve, researchers will be able to more effectively explore its potential applications in medicine. The continued investigation of this compound will undoubtedly contribute to advancements in therapeutic strategies for various diseases.